Cas no 1353956-03-2 (Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate)

• Product Name: Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate
• CAS No: 1353956-03-2
• MF: C₁₄H₂₉N₃O₂
• MW: 271.398963689804
• CID: 2160075
• Update Time: 2025-06-07

Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate
• (S)-tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate
• AM92736
• [1-(2-aminoethyl)pyrrolidin-2-ylmethyl]ethylcarbamic acid tert-butyl ester
• Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate

• Inchi： 1S/C14H29N3O2/c1-5-16(13(18)19-14(2,3)4)11-12-7-6-9-17(12)10-8-15/h12H,5-11,15H2,1-4H3
• InChI Key： HROXEUBMOMASTI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)CC1CCCN1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 289
• Topological Polar Surface Area: 58.8

Additional information on Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate

Professional Introduction to Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate (CAS No. 1353956-03-2)

Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate, with the CAS number 1353956-03-2, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has been studied for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a pyrrolidine ring substituted with a 2-aminoethyl group. This unique arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The pyrrolidine moiety in Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate is known to be a pharmacophore that can interact with various biological targets, making it a valuable building block for drug discovery.

One of the most promising areas of research involving this compound is its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting these enzymes, researchers aim to develop drugs that can effectively treat conditions such as cancer and inflammatory diseases. The presence of the aminoethyl group in the pyrrolidine ring suggests that this compound may have the ability to interact with kinase active sites, making it a candidate for further investigation.

Additionally, the carbamate group in Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate has been shown to be a versatile functional group in medicinal chemistry. Carbamate derivatives have been widely used in the development of drugs due to their ability to form hydrogen bonds and interact with biological targets. This property makes them particularly useful in the design of molecules that can modulate enzyme activity and receptor binding.

Recent studies have also explored the use of Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate as a precursor in the synthesis of more complex molecules with potential therapeutic applications. For instance, researchers have investigated its use in the preparation of small molecule inhibitors that target specific protein-protein interactions involved in disease pathways. These inhibitors have shown promise in preclinical studies and are being further developed for clinical trials.

The synthesis of Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate involves multiple steps, including the formation of the pyrrolidine ring and the attachment of the aminoethyl group. These synthetic routes require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, making it more accessible for further research and development.

In conclusion, Tert-Butyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)(ethyl)carbamate (CAS No. 1353956-03-2) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it a valuable intermediate in the synthesis of drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.